Cas no 21161-19-3 (4-(4-methylphenyl)azetidin-2-one)
4-(4-methylphenyl)azetidin-2-one is a β-lactam derivative featuring a phenyl ring substituted with a methyl group at the para position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its β-lactam core is structurally significant, offering reactivity for ring-opening reactions and functionalization. The methylphenyl substituent enhances stability while maintaining compatibility with further modifications. This compound is suited for applications in medicinal chemistry, including the synthesis of antibiotics and enzyme inhibitors. Its well-defined structure and purity make it a reliable building block for research and industrial processes requiring precise molecular frameworks.
21161-19-3 structure
Product Name:4-(4-methylphenyl)azetidin-2-one
CAS No:21161-19-3
MF:C10H11NO
MW:161.200442552567
CID:2841160
PubChem ID:12773534
Update Time:2025-05-28
4-(4-methylphenyl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylphenyl)azetidin-2-one
- AKOS013992872
- DTXCID30460330
- 21161-19-3
- DTXSID00509523
- 4-(4-Methylphenyl)-2-azetidinone
- 965-855-2
- G75805
- CS-0225514
- 4-(p-tolyl)-2-azetidinone
- Z1238837490
- EN300-1241105
-
- Inchi: 1S/C10H11NO/c1-7-2-4-8(5-3-7)9-6-10(12)11-9/h2-5,9H,6H2,1H3,(H,11,12)
- InChI Key: RBSYEWYRLCXGMG-UHFFFAOYSA-N
- SMILES: O=C1CC(C2C=CC(C)=CC=2)N1
Computed Properties
- Exact Mass: 161.084063974Da
- Monoisotopic Mass: 161.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1Ų
4-(4-methylphenyl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1241105-0.05g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 0.05g |
$118.0 | 2023-06-08 | |
| Enamine | EN300-1241105-0.1g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 0.1g |
$176.0 | 2023-06-08 | |
| Enamine | EN300-1241105-0.25g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 0.25g |
$252.0 | 2023-06-08 | |
| Enamine | EN300-1241105-0.5g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 0.5g |
$457.0 | 2023-06-08 | |
| Enamine | EN300-1241105-1.0g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 1g |
$584.0 | 2023-06-08 | |
| Enamine | EN300-1241105-2.5g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 2.5g |
$1147.0 | 2023-06-08 | |
| Enamine | EN300-1241105-5.0g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 5g |
$1695.0 | 2023-06-08 | |
| Enamine | EN300-1241105-10.0g |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95% | 10g |
$2516.0 | 2023-06-08 | |
| Enamine | EN300-1241105-50mg |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95.0% | 50mg |
$118.0 | 2023-10-02 | |
| Enamine | EN300-1241105-100mg |
4-(4-methylphenyl)azetidin-2-one |
21161-19-3 | 95.0% | 100mg |
$176.0 | 2023-10-02 |
4-(4-methylphenyl)azetidin-2-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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